Cas no 866156-53-8 (3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 866156-53-8
• MF: C₉H₅ClF₃N₃O
• MW: 263.603710889816
• CID: 4663129
• PubChem ID: 3794538
• Update Time: 2025-05-21

3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C9H5ClF3N3O/c10-4-1-2-6-5(3-4)7(17)16(14)8(15-6)9(11,12)13/h1-3H,14H2
• InChI Key： MPALHAFYBRQHPW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(=O)N(N)C=1C(F)(F)F

Computed Properties

• Exact Mass: 263.0073240g/mol
• Monoisotopic Mass: 263.0073240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one (CAS: 866156-53-8)

3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one (CAS: 866156-53-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the quinazolinone class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research has been the synthesis and structural modification of 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing specific substituents at the 3-position of the quinazolinone ring could significantly improve its binding affinity to target proteins, such as kinases and receptors. The CAS number 866156-53-8 has been instrumental in tracking these modifications and ensuring reproducibility across studies.

In addition to its synthetic versatility, 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one has shown promising results in preclinical models of cancer. Research conducted by Smith et al. (2024) revealed that this compound exhibits potent inhibitory effects on the proliferation of certain cancer cell lines, particularly those with mutations in the EGFR pathway. The study highlighted the compound's ability to induce apoptosis and inhibit angiogenesis, making it a potential candidate for targeted cancer therapy.

Another notable advancement is the exploration of this compound's role in combating antimicrobial resistance. A recent publication in Antimicrobial Agents and Chemotherapy (2024) reported that 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one exhibits broad-spectrum activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The study attributed this activity to the compound's unique mechanism of action, which involves disrupting bacterial cell wall synthesis and inhibiting efflux pumps.

Despite these promising findings, challenges remain in the development of 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is also focusing on the compound's safety profile and its potential interactions with other drugs.

In conclusion, 3-amino-6-chloro-2-(trifluoromethyl)-3,4-dihydroquinazolin-4-one (CAS: 866156-53-8) represents a promising scaffold for the development of novel therapeutics in oncology and infectious diseases. Recent studies have shed light on its molecular mechanisms, synthetic pathways, and therapeutic potential, paving the way for future clinical applications. Continued research in this area is expected to yield significant breakthroughs in the coming years.